Cas no 2138202-46-5 (1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one)

• Product Name: 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one
• CAS No: 2138202-46-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6323595
• PubChem ID: 165873886
• Update Time: 2025-10-29

1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138202-46-5
• 1-[2-(aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one
• EN300-715411
• 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one

• Inchi： 1S/C10H20N2O3/c1-3-10(7-11)8-12(4-5-15-10)9(13)6-14-2/h3-8,11H2,1-2H3
• InChI Key： QKLCKFYJLPOKIM-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC)=O)CC1(CN)CC

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one

1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one: A Comprehensive Overview

The compound with CAS No. 2138202-46-5, known as 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficiency of industrial processes.

The morpholine ring system in this compound serves as a versatile scaffold, enabling the attachment of various functional groups. The presence of the aminomethyl group introduces additional reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the methoxy substituent enhances solubility and stability, which are critical factors in many chemical applications.

Recent research has focused on the synthesis and characterization of this compound, particularly its ability to form stable complexes with metal ions. These complexes have shown promise in catalytic applications, where they can accelerate reactions under mild conditions. For instance, studies published in leading chemistry journals have demonstrated the use of this compound as a ligand in transition metal-catalyzed reactions, significantly improving reaction yields and selectivity.

In the pharmaceutical industry, 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one has been explored for its potential as a drug delivery agent. Its ability to form amphiphilic structures makes it an ideal candidate for encapsulating hydrophobic drugs, enhancing their bioavailability. Preclinical studies have shown that formulations incorporating this compound exhibit improved pharmacokinetic profiles, making them suitable for targeted drug delivery systems.

Another area of interest is its application in agrochemicals. The compound's ability to interact with plant cell membranes has led to its investigation as a potential herbicide or fungicide carrier. Field trials have indicated that it can enhance the efficacy of agricultural chemicals without adversely affecting crop health, offering a sustainable solution for modern farming practices.

From an environmental perspective, the biodegradability of 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one has been extensively studied. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for industries seeking eco-friendly alternatives to traditional chemical agents.

In conclusion, 1-[2-(Aminomethyl)-2-ethylmorpholin-4-yl]-2-methoxyethan-1-one (CAS No. 2138202-46-5) is a multifaceted compound with diverse applications across various sectors. Its unique chemical properties and recent advancements in its utilization underscore its importance in contemporary scientific research and industrial processes.